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Compound of Interest

Compound Name:
Methyl 1,2,3,4-

Tetrahydroquinoline-6-carboxylate

Cat. No.: B062637 Get Quote

CAS Number: 177478-49-8

This technical guide provides a comprehensive overview of Methyl 1,2,3,4-
tetrahydroquinoline-6-carboxylate, a heterocyclic compound of interest to researchers,

scientists, and drug development professionals. This document outlines its chemical properties,

synthesis, and potential biological activities, with a focus on experimental data and

methodologies.

Chemical and Physical Properties
Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate, also known as 1,2,3,4-

Tetrahydroquinoline-6-carboxylic acid methyl ester, is a solid powder at room temperature. Its

fundamental properties are summarized in the table below for quick reference.
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Property Value Reference

CAS Number 177478-49-8 [1][2]

Molecular Formula C₁₁H₁₃NO₂ [1][2]

Molecular Weight 191.23 g/mol [1][2]

Appearance Powder

Melting Point 73-76 °C

Purity Typically ≥97% [2]

InChI Key
PPSPOJUGGLXCIV-

UHFFFAOYSA-N
[2]

SMILES COC(=O)c1ccc2NCCCc2c1 [2]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of Methyl 1,2,3,4-
tetrahydroquinoline-6-carboxylate is not readily available in the reviewed literature, general

synthetic strategies for the tetrahydroquinoline scaffold are well-established. These methods

often involve domino reactions, which allow for the efficient construction of the heterocyclic

core from simple starting materials.[3] One common approach is the reduction of the

corresponding quinoline derivative.

A plausible synthetic route, based on general chemical principles, is the esterification of

1,2,3,4-tetrahydroquinoline-6-carboxylic acid. This would involve reacting the carboxylic acid

with methanol in the presence of an acid catalyst.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical synthesis workflow for Methyl 1,2,3,4-tetrahydroquinoline-6-
carboxylate.

Characterization of the final product would typically involve techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography

(HPLC) to confirm the structure and assess purity. While a full experimental dataset for the title

compound is not available, ¹H NMR spectra for the related compound, 1-methyl-1,2,3,4-

tetrahydroquinoline-6-carboxylic acid and its methyl ester, have been reported and could serve

as a reference for spectral interpretation.
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Potential Biological Activities and Therapeutic
Applications
The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, with

derivatives exhibiting a wide range of biological activities.[3] Research into this class of

compounds has revealed potential applications in oncology and neurodegenerative diseases.

Anticancer Potential
Several studies have highlighted the anticancer properties of tetrahydroquinoline derivatives.[4]

[5] For instance, 1-sulfonylated 1,2,3,4-tetrahydroquinoline-6-carboxylic acids have been

identified as inhibitors of MCL-1, an anti-apoptotic protein overexpressed in many cancers.[6]

[7] Inhibition of MCL-1 can restore the natural process of programmed cell death (apoptosis) in

cancer cells. The general mechanism involves the binding of the inhibitor to the BH3-binding

groove of MCL-1, preventing it from sequestering pro-apoptotic proteins.

Potential Anti-Cancer Signaling Pathway Involvement:

Mitochondrial Apoptosis Pathway

MCL-1 Pro-apoptotic Proteins
(e.g., Bak, Bax)

Inhibits ApoptosisTetrahydroquinoline
Derivative
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Caption: General mechanism of MCL-1 inhibition by tetrahydroquinoline derivatives.

Neuroprotective Effects
Derivatives of the closely related 1,2,3,4-tetrahydroisoquinoline have been investigated for their

neuroprotective properties.[8] The proposed mechanisms of action include the inhibition of

monoamine oxidase (MAO), scavenging of free radicals, and antagonism of the glutamatergic

system.[8] These activities suggest a potential therapeutic role in neurodegenerative conditions

like Parkinson's disease.
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Disclaimer: The biological activities described above are based on studies of related

compounds. Specific in vitro or in vivo studies on Methyl 1,2,3,4-tetrahydroquinoline-6-
carboxylate have not been identified in the reviewed literature. Further research is required to

determine the specific biological profile of this compound.

Conclusion
Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate is a chemical compound with potential for

further investigation, particularly in the fields of medicinal chemistry and drug discovery. Its

structural similarity to compounds with known anticancer and neuroprotective activities makes it

a target of interest for synthesis and biological screening. This guide provides a foundational

understanding of its properties and potential, based on the currently available information.

Detailed experimental protocols for its synthesis and comprehensive biological evaluations are

necessary to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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